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Abstract
Peptides are a rapidly growing class of therapeutics, valued for their high specificity and

potency in modulating biological processes, particularly in targeting challenging protein-protein

interactions (PPIs).[1][2][3] However, the clinical translation of native peptides is often hindered

by their inherent conformational flexibility, which leads to reduced binding affinity and

susceptibility to proteolytic degradation.[1][3][4] This application note provides a comprehensive

guide to the synthesis of conformationally constrained peptidomimetics, a powerful strategy to

overcome these limitations. We will delve into the rationale behind conformational constraint,

explore key synthetic strategies including macrocyclization and the incorporation of non-natural

amino acids, and provide detailed, field-proven protocols for their implementation.
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The Rationale for Conformational Constraint in
Peptidomimetic Design
The biological activity of a peptide is intrinsically linked to its three-dimensional structure. In

solution, linear peptides exist as an ensemble of rapidly interconverting conformers. Only a

fraction of these conformers are in the "bioactive conformation" required for optimal binding to a

biological target. This conformational flexibility comes at an entropic cost upon binding, thereby

reducing the overall binding affinity.[4][5]

By introducing conformational constraints, we pre-organize the peptidomimetic into a structure

that more closely resembles its bioactive conformation.[3] This strategy offers several key

advantages:

Enhanced Binding Affinity and Selectivity: A rigid structure minimizes the entropic penalty of

binding, leading to stronger and more precise interactions with the target.[5][6]

Improved Metabolic Stability: Constrained peptides are less susceptible to enzymatic

degradation by proteases, which typically recognize and cleave peptides in their extended

conformations.[4][5] This leads to a longer plasma half-life.

Increased Cell Permeability: Certain constraining strategies, such as hydrocarbon stapling,

can enhance the lipophilicity of the peptide, facilitating its passage across cell membranes.

[6]

Ability to Target "Undruggable" Proteins: The well-defined topographies of constrained

peptidomimetics make them particularly effective at disrupting the large, flat interfaces of

protein-protein interactions, which are often challenging for traditional small molecules to

target.[1][6]

Key Synthetic Strategies for Inducing
Conformational Constraint
A variety of chemical strategies have been developed to constrain the conformational freedom

of peptides. The choice of strategy depends on the desired secondary structure, the specific

amino acid sequence, and the intended biological application.
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Macrocyclization: Creating Cyclic Peptidomimetics
Macrocyclization is a widely employed strategy to enhance the stability, selectivity, and affinity

of peptides and peptidomimetics.[7] This involves forming a covalent bridge between different

parts of the peptide backbone or side chains.

Common Macrocyclization Chemistries:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8372203/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2387383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclization Chemistry Linkage Formed
Key Features &
Considerations

Lactamization Amide Bond

Head-to-tail, side-chain-to-

side-chain, or side-chain-to-

terminus cyclization. Well-

established and versatile.[1][8]

Disulfide Bridge Disulfide Bond

Forms between two cysteine

residues. Reversible under

reducing conditions.[7]

Thioether Formation Thioether Bond

Cysteine thiol reacts with an

electrophile. Stable and non-

reducible linkage.[7][9]

Click Chemistry (CuAAC) Triazole Ring

Copper(I)-catalyzed azide-

alkyne cycloaddition. High-

yielding, bioorthogonal, and

can be performed on-resin.[9]

[10] The resulting triazole can

act as an amide bond isostere.

[11]

Ring-Closing Metathesis

(RCM)
Carbon-Carbon Double Bond

Requires two alkene-

containing non-natural amino

acids. Catalyzed by ruthenium-

based catalysts.

Thiol-ene "Click" Chemistry Thioether Bond

Radical-mediated addition of a

thiol (e.g., from cysteine) to an

alkene. Can be performed on-

resin under UV irradiation.[5]

[12]

The following diagram illustrates the general workflow for the synthesis of a head-to-tail cyclic

peptide via on-resin cyclization, a common and efficient approach.[13][14]
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Solid-Phase Peptide Synthesis (SPPS)
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Caption: On-resin synthesis workflow for cyclic peptides.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/product/b2387383/docs?utm_src=pdf-body-img#application-notes-and-protocols-synthesis-of-conformationally-constrained-peptidomimetics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2387383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incorporation of Non-Natural Amino Acids
The incorporation of non-natural amino acids into a peptide sequence is a powerful tool for

introducing conformational constraints and enhancing drug-like properties.[15] These

specialized building blocks can be used to:

Induce Specific Secondary Structures: Certain non-natural amino acids, such as α,α-

disubstituted amino acids, promote the formation of helical or turn structures.[16]

Restrict Side-Chain Conformations (χ-space control): Modifying the side chain of an amino

acid can lock it into a specific orientation, which is crucial for optimizing interactions with a

receptor.[17][18]

Serve as Handles for Cyclization: Non-natural amino acids containing functional groups like

azides, alkynes, or alkenes can be incorporated for subsequent macrocyclization reactions.

[19]

Examples of Constraining Non-Natural Amino Acids:

Amino Acid Type Structural Feature Effect on Conformation

α,α-Dialkyl Glycines
Two substituents on the α-

carbon

Promotes helical

conformations.[16]

Proline Analogs Cyclic side chain
Induces β-turns and restricts

backbone flexibility.[16]

β-Substituted Amino Acids Substituent on the β-carbon

Influences side-chain rotamer

preference and can stabilize

turns.[20]

Bicyclic/Polycyclic Amino Acids Fused ring systems

Provide rigid scaffolds for

presenting pharmacophoric

groups.[21]

The following diagram illustrates how incorporating a non-natural amino acid with a reactive

handle enables a "stapling" strategy to stabilize an α-helical conformation.

Caption: Peptide stapling to enforce an α-helical conformation.
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Experimental Protocols
Protocol 1: On-Resin Head-to-Tail Cyclization using
Click Chemistry (CuAAC)
This protocol describes the synthesis of a cyclic pentapeptide using a copper(I)-catalyzed

azide-alkyne cycloaddition (CuAAC) for on-resin macrocyclization.[10] This method is highly

efficient and orthogonal to standard solid-phase peptide synthesis (SPPS) chemistries.[10]

Materials:

Fmoc-protected amino acids

Fmoc-L-propargylglycine (Pra)

Fmoc-L-azidohomoalanine (Aha)

Rink Amide MBHA resin

Coupling reagents: HBTU, HOBt, DIPEA

Deprotection reagent: 20% piperidine in DMF

Cyclization reagents: Copper(I) bromide (CuBr), Sodium ascorbate, 2,6-Lutidine

Cleavage cocktail: 95% TFA, 2.5% TIS, 2.5% H₂O

Solvents: DMF, DCM, Diethyl ether

Procedure:

Linear Peptide Synthesis: a. Swell Rink Amide resin in DMF for 30 minutes. b. Synthesize

the linear peptide sequence on the solid support using standard Fmoc-SPPS protocols.[13]

Incorporate Fmoc-Pra and Fmoc-Aha at the desired positions for cyclization. For head-to-tail

cyclization, these will be at the N- and C-termini of the linear precursor, respectively. c. After

the final coupling step, remove the N-terminal Fmoc group with 20% piperidine in DMF.
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On-Resin Cyclization: a. Wash the resin thoroughly with DMF and DCM. b. Prepare the

cyclization cocktail: In a separate vial, dissolve CuBr, sodium ascorbate, and 2,6-lutidine in

DMF. Note: The solution should be freshly prepared and protected from light. c. Add the

cyclization cocktail to the resin-bound peptide. d. Agitate the reaction mixture at room

temperature for 6-12 hours.[10] Monitor the reaction progress by taking a small sample of

resin, cleaving the peptide, and analyzing by LC-MS.

Cleavage and Deprotection: a. Once the cyclization is complete, wash the resin extensively

with DMF, DCM, and methanol to remove residual copper. b. Dry the resin under vacuum. c.

Treat the resin with the cleavage cocktail (TFA/TIS/H₂O) for 2-3 hours at room temperature

to cleave the cyclic peptide from the resin and remove side-chain protecting groups.

Purification and Characterization: a. Precipitate the crude peptide in cold diethyl ether,

centrifuge, and decant the ether. b. Dissolve the crude peptide in a minimal amount of a

suitable solvent (e.g., water/acetonitrile mixture). c. Purify the cyclic peptide by reverse-

phase HPLC. d. Confirm the identity and purity of the final product by high-resolution mass

spectrometry and NMR.

Protocol 2: Conformational Analysis by NMR
Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for determining the

three-dimensional structure of peptidomimetics in solution.[22][23]

Key NMR Experiments:

1D ¹H NMR: Provides initial information on the sample's purity and folding.

2D TOCSY (Total Correlation Spectroscopy): Used to assign protons within each amino acid

spin system.

2D NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-frame Overhauser

Effect Spectroscopy): Provides distance restraints between protons that are close in space

(< 5 Å), which are crucial for structure calculation.[23]

¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence): For ¹⁵N-labeled samples, this

experiment provides information on the backbone amide environment.
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J-coupling Constants (e.g., ³JHNα): These scalar couplings can be related to dihedral angles

(φ) via the Karplus equation, providing information on backbone conformation.[24]

General Workflow for NMR Structural Analysis:

Sample Preparation
(Dissolve in appropriate deuterated solvent)

NMR Data Acquisition
(TOCSY, NOESY, HSQC, etc.)

Resonance Assignment

Extraction of Structural Restraints
(NOEs, J-couplings)

Structure Calculation & Refinement
(e.g., using CYANA, XPLOR-NIH)

Structure Validation & Analysis

Click to download full resolution via product page

Caption: General workflow for NMR-based conformational analysis.

Conclusion and Future Outlook
The synthesis of conformationally constrained peptidomimetics is a cornerstone of modern

medicinal chemistry and drug discovery.[20][25] By pre-organizing a peptide into its bioactive

conformation, researchers can significantly improve its therapeutic properties, including binding
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affinity, stability, and cell permeability.[3] Strategies such as macrocyclization and the

incorporation of non-natural amino acids, often facilitated by robust solid-phase synthesis

techniques, provide a versatile toolkit for the design of novel therapeutics.[26] As computational

design tools become more sophisticated and new synthetic methodologies emerge, the ability

to rationally design and synthesize constrained peptidomimetics with precisely tailored

properties will continue to expand, opening new avenues for targeting diseases that are

currently considered "undruggable".[6][27][28]

References
Recent advances in peptide macrocyclization strategies. (2024). Chemical Society Reviews.
Macrocyclization strategies for cyclic peptides and peptidomimetics. RSC Publishing.
Click Chemistry as a Macrocyclization Tool in the Solid-Phase Synthesis of Small Cyclic
Peptides. (2007). Organic Letters.
Macrocyclization strategies for cyclic peptides and peptidomimetics.
On-resin peptide macrocyclization using thiol-ene click chemistry.
Constrained Peptides in Drug Discovery and Development. J-Stage.
Contemporary strategies for peptide macrocyclization. (2011).
Constrained Peptide Drugs: Unlocking a New Era in Therapeutics. (2025). Medium.
Solid-Phase Synthesis of Cyclic Peptides: Workflow and Techniques. Gyros Protein
Technologies.
Solid-Phase Synthesis of Peptides, Peptidomimetics, and Cyclic Peptides Using Traceless
Aromatic Side-Chain Tethered Building Blocks. (2000). MDPI.
The Click Reaction as an Efficient Tool for the Construction of Macrocyclic Structures. MDPI.
On-resin peptide macrocyclization using thiol–ene click chemistry. RSC Publishing.
Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable
Properties.
Conformationally Constrained Histidines in the Design of Peptidomimetics: Str
Peptide Therapeutics: Constrained Peptides for Improved Drug Discovery. (2024). Biosynth.
Constrained Peptides in Drug Discovery and Development. SciSpace.
Peptidomimetics, a synthetic tool of drug discovery.
Solid‐phase peptide synthesis of the cyclic peptidomimetic 4 via on‐resin cyclization and
depiction of the linear counterpart 5.
Solid-Phase Synthesis of Acyclic and Cyclic Amino Acid Derived Urea Peptidomimetics
Using Phoxime Resin.
Recent Developments in the Synthesis of Peptidomimetics: Applications in Drug Design and
Discovery. (2024). Research and Reviews: A Journal of Pharmaceutical Science.
Peptide Macrocyclization Str

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.biosynth.com/blog/peptide-therapeutics-constrained-peptides-for-improved-drug-discovery
https://pmc.ncbi.nlm.nih.gov/articles/PMC8151782/
https://www.insightaceanalytic.com/blogdetails/constrained-peptide-drugs-market
https://pubmed.ncbi.nlm.nih.gov/36098714/
https://sciforum.net/paper/view/20280
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2387383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Computational design and experimental confirmation of conformationally constrained
peptides to compete with coactivators for pediatric PPAR[Formula: see text] by minimizing
indirect readout effect. (2022). PubMed.
Click Chemistry: A valuable tool for peptide and protein modific
Computational design and experimental substantiation of conformationally constrained
peptides from the complex interfaces of transcriptional enhanced associate domains with
their cofactors in gastric cancer. (2021). PubMed.
A robust and versatile computational peptide design pipeline to inform wet-lab experiments.
(2024). Sciforum.
Conformationally Constrained Histidines in the Design of Peptidomimetics: Strategies for the
χ-Space Control. Semantic Scholar.
Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. (2021).
Conformational Analysis of Peptidomimetic Drug Leads by NMR. (2024). YouTube.
Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and
Applications. (2023).
Computational Design and Experimental Confirmation of Conformationally Constrained
Peptides to Compete with Coactivators for Pediatric PPARα by Minimizing Indirect Readout
Effect. (2025).
Synthesis of conformationally constrained peptidomimetics using multicomponent reactions.
(2009). PubMed.
The practice of ring constraint in peptidomimetics using bicyclic and polycyclic amino acids.
(2008). PubMed.
Computational Design of the Sequence and Structure of a Protein-Binding Peptide. (2011).
The Role of Non-Natural Amino Acids in Advancing Drug Discovery. NINGBO INNO
PHARMCHEM CO.,LTD..
Conformations of Macrocyclic Peptides Sampled by Nuclear Magnetic Resonance: Models
for Cell-Permeability.
Unnatural Amino Acids for Peptide Synthesis. Sigma-Aldrich.
High-Resolution Conformational Analysis of RGDechi-Derived Peptides Based on a
Combination of NMR Spectroscopy and MD Simul
Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and
Drug Discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b2387383?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2387383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Macrocyclization strategies for cyclic peptides and peptidomimetics - RSC Medicinal
Chemistry (RSC Publishing) [pubs.rsc.org]

2. Constrained Peptides in Drug Discovery and Development [jstage.jst.go.jp]

3. Peptide Therapeutics: Constrained Peptides for Improved Drug Discovery | Blog |
Biosynth [biosynth.com]

4. Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable
Properties - PMC [pmc.ncbi.nlm.nih.gov]

5. On-resin peptide macrocyclization using thiol-ene click chemistry - PMC
[pmc.ncbi.nlm.nih.gov]

6. insightaceanalytic.com [insightaceanalytic.com]

7. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC
[pmc.ncbi.nlm.nih.gov]

8. Recent advances in peptide macrocyclization strategies - Chemical Society Reviews
(RSC Publishing) DOI:10.1039/D3CS01066J [pubs.rsc.org]

9. qyaobio.com [qyaobio.com]

10. pubs.acs.org [pubs.acs.org]

11. bachem.com [bachem.com]

12. On-resin peptide macrocyclization using thiol–ene click chemistry - Chemical
Communications (RSC Publishing) [pubs.rsc.org]

13. Solid-Phase Synthesis of Cyclic Peptides - SPPS Guide - Creative Peptides [creative-
peptides.com]

14. mdpi.org [mdpi.org]

15. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and
Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

16. Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function,
and Applications - PMC [pmc.ncbi.nlm.nih.gov]

17. mdpi.com [mdpi.com]

18. [PDF] Conformationally Constrained Histidines in the Design of Peptidomimetics:
Strategies for the χ-Space Control | Semantic Scholar [semanticscholar.org]

19. nbinno.com [nbinno.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2021/md/d1md00083g
https://pubs.rsc.org/en/content/articlelanding/2021/md/d1md00083g
https://www.jstage.jst.go.jp/article/yukigoseikyokaishi/75/11/75_1171/_article
https://www.biosynth.com/blog/peptide-therapeutics-constrained-peptides-for-improved-drug-discovery
https://www.biosynth.com/blog/peptide-therapeutics-constrained-peptides-for-improved-drug-discovery
https://pmc.ncbi.nlm.nih.gov/articles/PMC7915549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7915549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969419/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969419/
https://www.insightaceanalytic.com/blogdetails/constrained-peptide-drugs-market
https://pmc.ncbi.nlm.nih.gov/articles/PMC8372203/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8372203/
https://pubs.rsc.org/en/content/articlehtml/2024/cs/d3cs01066j
https://pubs.rsc.org/en/content/articlehtml/2024/cs/d3cs01066j
https://www.qyaobio.com/peptide-macrocyclization-strategies/
https://pubs.acs.org/doi/10.1021/ol702228u
https://www.bachem.com/knowledge-center/white-papers/click-chemistry/
https://pubs.rsc.org/en/content/articlelanding/2010/cc/c001375g
https://pubs.rsc.org/en/content/articlelanding/2010/cc/c001375g
https://www.creative-peptides.com/resource/solid-phase-synthesis-of-cyclic-peptides-workflow-and-techniques.html
https://www.creative-peptides.com/resource/solid-phase-synthesis-of-cyclic-peptides-workflow-and-techniques.html
https://www.mdpi.org/ecsoc/ecsoc-4/b0013/b0013.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11901032/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11901032/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10296201/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10296201/
https://www.mdpi.com/1422-0067/12/5/2853
https://www.semanticscholar.org/paper/Conformationally-Constrained-Histidines-in-the-of-Stefanucci-Pinnen/ea1b0f3efcf1fc4fc2f91f2cc2443b28f122b31b
https://www.semanticscholar.org/paper/Conformationally-Constrained-Histidines-in-the-of-Stefanucci-Pinnen/ea1b0f3efcf1fc4fc2f91f2cc2443b28f122b31b
https://www.nbinno.com/article/peptide-and-functional-sugar-intermediates/role-of-non-natural-amino-acids-in-advancing-drug-discovery-qd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2387383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. Peptidomimetics, a synthetic tool of drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

21. The practice of ring constraint in peptidomimetics using bicyclic and polycyclic amino
acids - PubMed [pubmed.ncbi.nlm.nih.gov]

22. m.youtube.com [m.youtube.com]

23. Conformations of Macrocyclic Peptides Sampled by Nuclear Magnetic Resonance:
Models for Cell-Permeability - PMC [pmc.ncbi.nlm.nih.gov]

24. mdpi.com [mdpi.com]

25. rroij.com [rroij.com]

26. Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies - PMC
[pmc.ncbi.nlm.nih.gov]

27. Computational design and experimental confirmation of conformationally constrained
peptides to compete with coactivators for pediatric PPAR[Formula: see text] by minimizing
indirect readout effect - PubMed [pubmed.ncbi.nlm.nih.gov]

28. sciforum.net [sciforum.net]

To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of
Conformationally Constrained Peptidomimetics]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2387383/docs#application-notes-and-
protocols-synthesis-of-conformationally-constrained-peptidomimetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2515564/
https://pubmed.ncbi.nlm.nih.gov/18646869/
https://pubmed.ncbi.nlm.nih.gov/18646869/
https://m.youtube.com/watch?v=0n9lt2HKFGc
https://pmc.ncbi.nlm.nih.gov/articles/PMC10739998/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10739998/
https://www.mdpi.com/1422-0067/23/19/11039
https://www.rroij.com/open-access/recent-developments-in-the-synthesis-of-peptidomimetics--applications-in-drug-design-and-discovery.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8151782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8151782/
https://pubmed.ncbi.nlm.nih.gov/36098714/
https://pubmed.ncbi.nlm.nih.gov/36098714/
https://pubmed.ncbi.nlm.nih.gov/36098714/
https://sciforum.net/paper/view/20280
https://www.benchchem.com/product/b2387383/docs#application-notes-and-protocols-synthesis-of-conformationally-constrained-peptidomimetics
https://www.benchchem.com/product/b2387383/docs#application-notes-and-protocols-synthesis-of-conformationally-constrained-peptidomimetics
https://www.benchchem.com/product/b2387383/docs#application-notes-and-protocols-synthesis-of-conformationally-constrained-peptidomimetics
https://www.benchchem.com/product/b2387383/docs#application-notes-and-protocols-synthesis-of-conformationally-constrained-peptidomimetics
https://www.benchchem.com/product/b2387383?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2387383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2387383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

